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Compound of Interest

Compound Name:
2-(2-Methyl-6-nitrophenyl)acetic

acid

Cat. No.: B1582291 Get Quote

Technical Support Center: 2-(2-Methyl-6-
nitrophenyl)acetic acid
Welcome to the technical support guide for 2-(2-Methyl-6-nitrophenyl)acetic acid (CAS No.

23876-18-8). This document is designed for researchers, scientists, and drug development

professionals to ensure the safe and effective handling of this compound in a laboratory setting.

The guidance herein is synthesized from established safety protocols for structurally similar

aromatic nitro-compounds and general chemical safety principles.

Quick Reference: Hazard Profile & Key Properties
Before handling this compound, it is critical to understand its fundamental properties and

associated hazards. The following tables provide a summary based on available data for the

compound and its close structural analogs.

Table 1: Chemical Identification and Physical Properties
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Property Value Source

IUPAC Name
2-(2-methyl-6-
nitrophenyl)acetic acid

[1]

CAS Number 23876-18-8 [1]

Molecular Formula C₉H₉NO₄ [1]

Molecular Weight 195.17 g/mol [1]

Physical State
Solid (assumed based on

analogs)
[2]

Melting Point

132 - 136 °C (for isomer 2-

Methyl-3-nitrophenylacetic

acid)

[2]

| Incompatible Materials | Strong oxidizing agents, strong bases |[3][4] |

Table 2: GHS Hazard Summary (Inferred from Structural Analogs) Note: This summary is

based on data for closely related nitrophenylacetic acids. Users must conduct their own risk

assessment.

Hazard Category GHS Classification Hazard Statement Source

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][4]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2][3]

Germ Cell

Mutagenicity
Category 2

H341: Suspected of

causing genetic

defects

[3]
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Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common questions and potential issues encountered during

experimentation in a direct Q&A format.

Personal Protective Equipment (PPE)
Q: What is the mandatory PPE for handling the solid form of this compound?

A: A comprehensive PPE strategy is non-negotiable. At a minimum, you must wear:

Lab Coat: A standard, fully-buttoned laboratory coat. For tasks with a higher risk of splash, a

chemical-resistant apron is also recommended.[5]

Eye Protection: Chemical splash goggles that conform to OSHA 29 CFR 1910.133 or

European Standard EN166 are required.[2][3] Safety glasses with side shields are

insufficient due to the risk of fine powder irritation. A face shield over goggles should be used

when handling larger quantities.[6]

Gloves: Chemical-resistant nitrile gloves are the standard recommendation.[6] Always

inspect gloves for tears before use. If contamination occurs, remove the gloves immediately,

wash your hands, and don a new pair. Never wear powdered latex gloves, as they can cause

allergic reactions and asthma.[6]

Footwear: Fully enclosed shoes, preferably made of a chemical-resistant material, are

mandatory in the laboratory.[7]

Q: Do I need respiratory protection?

A: It depends on your engineering controls. All handling of the solid powder that could generate

dust must be performed within a certified chemical fume hood to minimize inhalation exposure.

[7] If your procedure absolutely cannot be performed in a fume hood and dust generation is

unavoidable, a NIOSH-approved respirator with the appropriate particulate filter is required.[3]

[7] Consult your institution's Environmental Health & Safety (EHS) office for respirator selection

and fit-testing.
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Safe Handling & Storage
Q: What is the correct procedure for weighing this compound?

A: Follow the detailed protocol below. The primary goals are to prevent dust generation and

cross-contamination.

Experimental Protocol: Safe Weighing of 2-(2-Methyl-6-nitrophenyl)acetic acid

Preparation: Ensure your chemical fume hood is operational. Gather all necessary

equipment: spatula, anti-static weigh boat, and a tared, sealable container for transport.

Don PPE: Put on all required PPE as detailed above.

Transfer: Inside the fume hood, carefully open the stock container. Use a clean spatula to

transfer a small amount of the solid to the weigh boat on the analytical balance.

Weighing: Close the balance door to get a stable reading. Record the weight.

Containment: Carefully transfer the weighed powder into your secondary container.

Cleanup: Using a brush, sweep any residual powder in the balance into a dedicated waste

bag. Wipe down the spatula, weigh boat (if not disposable), and balance surface with a

damp paper towel. Dispose of all contaminated disposables into a labeled solid hazardous

waste container.[7]

Doffing PPE: Remove gloves first, followed by your lab coat. Wash hands thoroughly with

soap and water.[8]

Q: How should I store this chemical?

A: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[3][4]

It should be kept away from incompatible materials such as strong oxidizing agents and strong

bases to prevent hazardous reactions.[3][4] Storage in a refrigerated environment may be

recommended for long-term stability.[2]

Emergency Procedures
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Q: What are the immediate first aid measures for accidental exposure?

A: Speed is critical. Follow these steps while alerting emergency responders.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids.

[2][5] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

[2][5]

Skin Contact: Remove all contaminated clothing immediately.[8] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[2][5] If skin irritation persists, seek

medical attention.[2]

Inhalation: Move the affected person to fresh air at once.[2][3] If they are not breathing,

provide artificial respiration.[3] Seek medical attention if symptoms like coughing or

respiratory distress occur.[2]

Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with

water and have them drink plenty of water.[2] Seek immediate medical attention.[2]

Q: I've spilled a small amount of powder on the benchtop. How do I clean it up?

A: For a small spill (<1 g) of solid material:

Alert & Isolate: Alert others in the immediate area. Ensure the area is well-ventilated (keep it

in the fume hood if the spill occurred there).

PPE: Ensure you are wearing your full PPE.

Cleanup: Do NOT dry sweep, as this will generate dust. Gently cover the spill with a paper

towel and dampen it slightly with water.[8] Carefully wipe up the material from the outside in.

Alternatively, use a spill kit with an appropriate absorbent material.[5]

Disposal: Place all contaminated materials (gloves, paper towels, etc.) into a sealed, clearly

labeled hazardous waste container for disposal according to your institution's guidelines.[5]

[8]
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Decontaminate: Wash the spill area thoroughly with soap and water.[9]

For large spills, evacuate the area and contact your institution's EHS emergency line

immediately.[5]

Disposal
Q: How do I dispose of waste containing 2-(2-Methyl-6-nitrophenyl)acetic acid?

A: All waste, including contaminated disposables and unused material, must be treated as

hazardous chemical waste.

Solid Waste: Collect all contaminated items like gloves, weigh paper, and paper towels in a

dedicated, sealed, and clearly labeled hazardous waste container.[7]

Chemical Waste: Unused or waste quantities of the chemical should be disposed of through

your institution's hazardous waste program. Do not pour it down the drain or mix it with other

waste streams unless explicitly instructed by your EHS office.[2][10]

Visual Workflow: Safe Handling & Weighing
Protocol
The following diagram outlines the critical steps and decision points for safely handling and

weighing 2-(2-Methyl-6-nitrophenyl)acetic acid.
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1. Preparation Phase

2. Execution Phase

3. Post-Handling Phase

Review SDS & Protocol

Assemble Equipment
(Spatula, Weigh Boat, etc.)

Verify Fume Hood Function

Don Full PPE
(Goggles, Gloves, Lab Coat)

Perform All Operations
in Chemical Fume Hood

Weigh Compound
(Use anti-static boat)

Securely Contain Weighed Sample

Decontaminate Work Area
& Equipment

Dispose of Contaminated Items
in Labeled Waste Container

Doff PPE Correctly
(Gloves First)

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of solid 2-(2-Methyl-6-nitrophenyl)acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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